Cas no 1247812-20-9 (3-amino-3-(4-methoxy-3-methylphenyl)propan-1-ol)

• Product Name: 3-amino-3-(4-methoxy-3-methylphenyl)propan-1-ol
• CAS No: 1247812-20-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6245533
• PubChem ID: 62389921
• Update Time: 2025-10-12

3-amino-3-(4-methoxy-3-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-methoxy-3-methylphenyl)propan-1-ol
• CS-0355154
• EN300-1838661
• 1247812-20-9
• AKOS011676856

• Inchi： 1S/C11H17NO2/c1-8-7-9(10(12)5-6-13)3-4-11(8)14-2/h3-4,7,10,13H,5-6,12H2,1-2H3
• InChI Key： LIUQRLRMLOQFLQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)C(CCO)N

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-amino-3-(4-methoxy-3-methylphenyl)propan-1-ol

Comprehensive Overview of 3-amino-3-(4-methoxy-3-methylphenyl)propan-1-ol (CAS No. 1247812-20-9)

3-amino-3-(4-methoxy-3-methylphenyl)propan-1-ol (CAS No. 1247812-20-9) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique amino and hydroxyl functional groups, has garnered attention for its versatile applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways.

The molecular structure of 3-amino-3-(4-methoxy-3-methylphenyl)propan-1-ol includes a 4-methoxy-3-methylphenyl moiety, which contributes to its lipophilicity and potential bioavailability. These attributes are critical in the design of small-molecule therapeutics, especially in targeting central nervous system (CNS) disorders. Recent studies have explored its role as a building block for neuroactive compounds, aligning with the growing demand for innovative treatments in neurology and psychiatry.

In the context of current trends, 3-amino-3-(4-methoxy-3-methylphenyl)propan-1-ol is often discussed alongside keywords like "drug intermediate synthesis", "bioactive molecule design", and "CNS drug development". These topics reflect the compound's relevance in addressing unmet medical needs, such as neurodegenerative diseases and mood disorders. Its CAS No. 1247812-20-9 is frequently searched in academic databases, underscoring its importance in preclinical research.

From a synthetic chemistry perspective, the compound's amino-propanol backbone offers flexibility for derivatization, enabling the creation of analogs with enhanced selectivity or potency. This feature is particularly valuable in medicinal chemistry, where structure-activity relationship (SAR) studies are pivotal. Additionally, its methoxy-methylphenyl group may influence metabolic stability, a key consideration in optimizing drug candidates for clinical trials.

Environmental and safety profiles of 3-amino-3-(4-methoxy-3-methylphenyl)propan-1-ol are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are investigating eco-friendly synthesis routes to minimize waste and energy consumption, aligning with global sustainability goals. This focus resonates with searches for "sustainable pharmaceutical synthesis" and "green intermediates" in scientific literature.

In summary, 3-amino-3-(4-methoxy-3-methylphenyl)propan-1-ol (CAS No. 1247812-20-9) represents a compelling subject for interdisciplinary research. Its structural features, combined with emerging applications in drug discovery and biochemical engineering, position it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in discussions about innovative therapeutics and synthetic methodologies.